Cas no 65051-83-4 (Benzene,(1-methyl-2-cyclopropen-1-yl)-)

Benzene,(1-methyl-2-cyclopropen-1-yl)- Properties

Names and Identifiers

• Benzene,(1-methyl-2-cyclopropen-1-yl)-
• 1-(1-cycloprop-2-enyl)-2-methyl-benzene
• 1-cycloprop-2-en-1-yl-2-methylbenzene
• 1-Cyclopropene, 3-methyl-3-phenyl-
• 1-Methyl-1-phenyl-2-cyclopropene
• 3-Methyl-3-phenylcyclopropene
• +Expand

• InChIKey： QYZHPEQEBWHUCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10/c1-8-4-2-3-5-10(8)9-6-7-9/h2-7,9H,1H3
• SMILES： CC1=CC=CC=C1C2C=C2

Computed Properties

• Exact Mass: 130.0783
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 130.07825
• Heavy Atom Count: 10
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• Refractive Index: 1.587
• Boiling Point: 196.9°C at 760 mmHg
• Flash Point: 65.1°C
• Density: 1.025